Cas no 177167-98-5 (2-((E)-2-(2-(DIPHENYLAMINO)-3-[(E)-2-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)ETHYLIDENE]-1-CYCLOPENTEN-1-YL)ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM TETRAFLUOROBORATE)

2-((E)-2-(2-(DIPHENYLAMINO)-3-[(E)-2-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)ETHYLIDENE]-1-CYCLOPENTEN-1-YL)ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM TETRAFLUOROBORATE Properties

Names and Identifiers

• 2-((E)-2-(2-(DIPHENYLAMINO)-3-[(E)-2-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)ETHYLIDENE]-1-CYCLOPENTEN-1-YL)ETHENYL)-1,3,3-TRIMETHYL-3H-INDOLIUM TETRAFLUOROBORATE
• [2,5-bis[2-(1,3,3-trimethylindol-2-ylidene)ethylidene]cyclopentylidene]-diphenylazanium,tetrafluoroborate
• 2-((E)-2-(2-(DIPHENYLAMINO)-3-[(E)-2-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)ETHYLIDENE]-1-CYCLOPENTEN-1-YL)ETHENYL)-
• 3H-INDOLIUM, 2-[2-[3-[(1,3-DIHYDRO-1,3,3-TRIMETHYL-2H-INDOL-2-YLIDENE)ETHYLIDENE]-2-(DIPHENYLAMINO)-1-CYCLOPENTEN-1-YL]ETHENYL]-1,3,3-TRIMETHYL-, TETRAFLUOROBORATE(1-)
• 2-((E)-2-(2-(DIPHENYLAMINO)-3-[(E)-2-(1,3,3-TRIMETHYL-1,3-DIHYDRO-2H-INDOL-2-YLIDENE)ETHYLIDENE]-1-C
• N,N-Diphenyl-2,5-bis[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]cyclopentan-1-iminium tetrafluoroborate
• 177167-98-5
• DTXSID90724748
• [2,5-bis[2-(1,3,3-trimethylindol-2-ylidene)ethylidene]cyclopentylidene]-diphenylazanium;tetrafluoroborate
• +Expand

• InChIKey： QWZRVPPRDZTYSC-UHFFFAOYSA-N
• Inchi： InChI=1S/C43H44N3.BF4/c1-42(2)35-21-13-15-23-37(35)44(5)39(42)29-27-31-25-26-32(28-30-40-43(3,4)36-22-14-16-24-38(36)45(40)6)41(31)46(33-17-9-7-10-18-33)34-19-11-8-12-20-34;2-1(3,4)5/h7-24,27-30H,25-26H2,1-6H3;/q+1;-1
• SMILES： [B-](F)(F)(F)F.C1(N(C2C=CC=CC=2)C2/C(=C\C=C3\C(C)(C)C4C(=CC=CC=4)N\3C)/CCC=2C=CC2C(C)(C)C3C(=CC=CC=3)[N+]=2C)C=CC=CC=1 |t:35|

Computed Properties

• Exact Mass: 689.35600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 689.3564412g/mol
• Heavy Atom Count: 51
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 9.5Ų

Experimental Properties

• LogP: 11.69670
• PSA: 9.49000
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: g/cm3